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Compound of Interest

Compound Name: Lead chromate
CAS No.: 15804-54-3
Cat. No.: B7823070
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information

Lead chromate (PbCrOa) is an inorganic compound historically used as a vibrant yellow
pigment.[1][2] Despite its utility in various industrial applications, its significant toxicity has
prompted extensive research into its biological effects. This guide provides a comprehensive
overview of its chemical properties, synthesis methods, and its impact on cellular processes,
with a focus on the methodologies used to elucidate these effects.
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Property Value Source
CAS Number 7758-97-6 [1131[4][5]
Molecular Formula PbCrOa [1112][3][4]
Molecular Weight 323.19 g/mol [31[4]

Yellow to orange-yellow
Appearance , [2][5]
crystalline powder

Solubility in Water Very low [6]
Melting Point 844 °C (decomposes) [5]
Density 6.12 g/cm?3 [6]

Synthesis of Lead Chromate

Lead chromate is typically synthesized via a precipitation reaction involving a soluble lead(ll)
salt and a chromate salt. The following is a generalized laboratory-scale protocol.

Experimental Protocol: Synthesis of Lead Chromate

Materials:

o Lead(ll) nitrate (Pb(NOs)2) or Lead(ll) acetate (Pb(CHsCOO)z2)

o Potassium chromate (K2CrOa4) or Sodium chromate (NazCrOa)

« Distilled water

« Dilute nitric acid or acetic acid (optional, to prevent hydrolysis of lead salts)
» Beakers

o Graduated cylinders

e Stirring rod

« Filtration apparatus (e.g., Buchner funnel, filter paper)
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e Drying oven
Procedure:
e Prepare Reactant Solutions:

o Dissolve a measured amount of the lead(ll) salt in a beaker with distilled water. If using
lead(ll) acetate, a small amount of dilute acetic acid can be added to prevent the formation
of basic lead acetate.[3] Similarly, dilute nitric acid can be used with lead(ll) nitrate.

o In a separate beaker, dissolve a stoichiometric equivalent of the chromate salt in distilled

water.
» Precipitation:

o Slowly add the chromate solution to the lead(ll) salt solution while continuously stirring.[6]
A vibrant yellow precipitate of lead chromate will form immediately.

o Continue stirring for a few minutes to ensure the reaction goes to completion.

¢ Isolation and Purification:

o

Allow the precipitate to settle.

[¢]

Separate the precipitate from the supernatant by filtration.

[¢]

Wash the precipitate several times with distilled water to remove any unreacted salts.

[e]

Dry the purified lead chromate in an oven at a moderate temperature.
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Experimental Workflow: Synthesis of Lead Chromate
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Caption: Workflow for the synthesis of lead chromate.
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Biological Impact and Toxicological Profile

Lead chromate is a known carcinogen and exhibits significant cytotoxicity and genotoxicity.[7]
Its toxicity is attributed to both the lead and the hexavalent chromium ions.

Cytotoxicity of Lead Chromate

The cytotoxic effects of lead chromate are often evaluated using cell viability assays.

. Lead Chromate . .
Cell Line . Relative Survival
Concentration

WTHBF-6 (Human bronchial

fibroblasts) 0.1 pgfeme 85%
0.5 pg/cm? 60%

1 pg/cm? 36%

5 pg/cm? 3%

Data adapted from a study on the effects of lead chromate on human lung cells.

Experimental Protocol: Cytotoxicity Assay (LDH Release
Assay)

Principle:

This assay measures the activity of lactate dehydrogenase (LDH) released from the cytosol of
damaged cells into the supernatant.

Procedure:

e Cell Culture: Plate cells in a 96-well plate and incubate until they reach the desired
confluency.

o Treatment: Expose the cells to various concentrations of lead chromate for a specified
duration. Include untreated cells as a negative control and cells treated with a lysis buffer as
a positive control (maximum LDH release).
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o Sample Collection: After incubation, centrifuge the plate to pellet the cells and collect the
supernatant.

o LDH Reaction: Transfer the supernatant to a new plate and add the LDH assay reaction
mixture according to the manufacturer's instructions.

o Measurement: Incubate the plate and then measure the absorbance at the appropriate
wavelength using a microplate reader.

o Calculation: Determine the percentage of cytotoxicity by comparing the LDH activity in the
treated samples to the controls.

Genotoxicity: DNA Double-Strand Breaks and
Centrosome Abnormalities

Lead chromate induces DNA double-strand breaks (DSBs), a severe form of DNA damage.[7]
Chronic exposure has also been shown to cause centrosome amplification, which can lead to
aneuploidy, a hallmark of many cancers.[8]
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Lead Chromate .
Effect . Observation
Concentration (pg/cm?)

20% relative increase in tail
DNA Double-Strand Breaks 0.1 integrated intensity ratio

(Comet assay)

0.5 50% relative increase

1 67% relative increase

5 109% relative increase

y-H2A.X Foci Formation 01 4?% relfative increase in cells
with foci

0.5 51% relative increase

1 115% relative increase

5 129% relative increase

Aneuploidy (120h exposure) 0.5 55% aneuploid metaphases

1 60% aneuploid metaphases

Centrosome Amplification 0.5 18% of interphase cells, 32%

(120h exposure) of mitotic cells

21% of interphase cells, 69%

of mitotic cells

Data adapted from studies on the genotoxic effects of lead chromate in human lung cells.[7][8]

Experimental Protocol: Detection of DNA Double-Strand
Breaks (y-H2A.X Immunofluorescence)

Principle:

This method detects the phosphorylation of the histone variant H2A.X at serine 139 (y-H2A.X),
which occurs at the sites of DSBs and serves as a marker for this type of DNA damage.
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Procedure:

Cell Culture and Treatment: Grow cells on coverslips or chamber slides and treat with lead
chromate.

Fixation and Permeabilization: Fix the cells with paraformaldehyde and then permeabilize
with a detergent like Triton X-100 to allow antibody access.

Blocking: Incubate the cells in a blocking solution (e.g., bovine serum albumin) to prevent
non-specific antibody binding.

Primary Antibody Incubation: Incubate the cells with a primary antibody specific for y-H2A.X.

Secondary Antibody Incubation: After washing, incubate with a fluorescently labeled
secondary antibody that binds to the primary antibody.

Counterstaining and Mounting: Stain the nuclei with a DNA dye (e.g., DAPI) and mount the
coverslips onto microscope slides.

Microscopy and Analysis: Visualize the cells using a fluorescence microscope and quantify
the number of y-H2A.X foci per nucleus.

Signaling Pathway: DNA Damage Response to Lead
Chromate

The induction of DSBs by lead chromate activates a complex cellular signaling cascade

known as the DNA Damage Response (DDR). A key protein in this pathway is Ataxia

Telangiectasia Mutated (ATM), which is activated in response to DSBs and phosphorylates

H2A.X, initiating the recruitment of DNA repair proteins.[7]
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Signaling Pathway of Lead Chromate-Induced DNA Damage
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Caption: DNA damage response pathway initiated by lead chromate.

Conclusion

Lead chromate, while historically significant as a pigment, poses considerable health risks due
to its cytotoxic and genotoxic properties. Understanding the mechanisms by which it damages
cells, particularly its ability to induce DNA double-strand breaks and centrosome abnormalities,
is crucial for assessing its environmental and occupational health impacts. The experimental
protocols detailed in this guide provide a framework for the continued investigation of lead
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chromate and other heavy metal compounds in the context of toxicology and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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